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Compound of Interest

Compound Name: Nioben

Cat. No.: B1205756 Get Quote

A comprehensive search of scientific literature and clinical trial databases reveals no available

data for a compound referred to as "Nioben" and its effects on mitochondrial function when

compared to a placebo.

As of the current date, there are no published studies, clinical trials, or publicly accessible

experimental data that would allow for a comparative analysis of Nioben's performance against

a placebo in the context of mitochondrial research. Therefore, it is not possible to provide the

requested quantitative data tables, detailed experimental protocols, or signaling pathway

diagrams for this specific compound.

For researchers, scientists, and drug development professionals interested in compounds that

have been studied for their effects on mitochondrial function, several alternatives with available

data are currently under investigation or in clinical use for various conditions. These include,

but are not limited to:

Idebenone: A synthetic analog of coenzyme Q10 that has been studied in conditions like

Leber's Hereditary Optic Neuropathy (LHON) and Friedreich's Ataxia.[1][2][3][4][5] It is

thought to act as a mitochondrial electron carrier and antioxidant.[3]

Dimebon (Latrepirdine): Previously investigated for Alzheimer's disease, this compound has

been shown in preclinical studies to enhance mitochondrial function by increasing

mitochondrial membrane potential and ATP levels.[6]
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Nicotinamide Riboside (NR): A precursor to nicotinamide adenine dinucleotide (NAD+), a

critical coenzyme in mitochondrial energy metabolism.[7] Studies have explored its potential

to boost mitochondrial biogenesis and function.[7][8]

Ursodeoxycholic Acid (UDCA): A bile acid that has been identified in preclinical and early

clinical studies to rescue mitochondrial function in models of Parkinson's disease by

improving ATP levels and mitochondrial membrane potential.[8]

Professionals in the field are encouraged to consult scientific databases and clinical trial

registries for the most current information on these and other emerging mitochondrial

modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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